Cas no 888409-67-4 (methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate)

• Product Name: methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate
• CAS No: 888409-67-4
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 6420669
• PubChem ID: 5066316
• Update Time: 2025-11-01

methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate
• 888409-67-4
• methyl 4-((4,5-dimethylbenzo[d]thiazol-2-yl)carbamoyl)benzoate
• methyl 4-[(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoyl]benzoate
• F1300-0253
• AKOS024604986

• Inchi： 1S/C18H16N2O3S/c1-10-4-9-14-15(11(10)2)19-18(24-14)20-16(21)12-5-7-13(8-6-12)17(22)23-3/h4-9H,1-3H3,(H,19,20,21)
• InChI Key： DWTATMYWHBILKZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C(=O)OC)=CC=2)=O)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.5Ų

Additional information on methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate

Comprehensive Guide to Methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate (CAS No. 888409-67-4)

Methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate (CAS No. 888409-67-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, often referred to by its systematic name or simply as methyl carbamoylbenzoate derivative, is known for its unique structural features and potential applications. In this article, we delve into its properties, synthesis, applications, and the latest trends surrounding its use.

The molecular structure of methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate includes a benzothiazole core, which is a heterocyclic compound containing sulfur and nitrogen. This core is functionalized with a carbamoylbenzoate group, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role as a fluorescence probe or biomarker, given its potential to interact with biological systems. The compound's CAS No. 888409-67-4 ensures precise identification in chemical databases and regulatory documents.

One of the most discussed applications of methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate is in the development of advanced materials. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors. Additionally, its fluorescence properties are being explored for bioimaging applications, where it could help visualize cellular processes with high specificity.

In the pharmaceutical sector, methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate is studied for its potential as a drug intermediate. The benzothiazole moiety is a common pharmacophore in many bioactive molecules, and this derivative could serve as a building block for novel therapeutics. Recent studies have investigated its role in targeting specific enzymes or receptors, though further research is needed to validate its efficacy and safety.

The synthesis of methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate typically involves multi-step organic reactions, including condensation and esterification processes. Chemists optimize these reactions to achieve high yields and purity, which are critical for research and industrial applications. The compound's stability under various conditions also makes it a reliable candidate for long-term studies.

From an environmental and regulatory perspective, methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate is not classified as a hazardous substance under major global frameworks. However, researchers must adhere to standard laboratory safety protocols when handling it. Its low toxicity profile, as indicated by preliminary studies, suggests it could be a safer alternative to more hazardous compounds in certain applications.

Market trends indicate a growing demand for specialty chemicals like methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate, driven by advancements in biotechnology and materials science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its price and availability may vary depending on purity and scale of production.

In conclusion, methyl 4-(4,5-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzoate (CAS No. 888409-67-4) is a promising compound with diverse applications in science and technology. Its unique properties and potential for innovation make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in future breakthroughs.